Cas no 552838-69-4 (4-Methanesulfonyl-butylamine)

• Product Name: 4-Methanesulfonyl-butylamine
• CAS No: 552838-69-4
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 4715172
• Update Time: 2025-10-31

4-Methanesulfonyl-butylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfonyl-butylamine
• 4-(methylsulfonyl)butan-1-amine
• 4-methylsulfonylbutan-1-amine
• 4-methanesulfonylbutan-1-amine
• JBCXLECUHIZQBB-UHFFFAOYSA-N

• Inchi： 1S/C5H13NO2S/c1-9(7,8)5-3-2-4-6/h2-6H2,1H3
• InChI Key： JBCXLECUHIZQBB-UHFFFAOYSA-N
• SMILES： S(C)(CCCCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 68.5

Additional information on 4-Methanesulfonyl-butylamine

4-Methanesulfonyl-butylamine (CAS No. 552838-69-4): An Overview of Its Properties, Applications, and Recent Research

4-Methanesulfonyl-butylamine (CAS No. 552838-69-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as 4-(methylsulfonyl)butan-1-amine, is characterized by its amine and sulfonyl functional groups, which confer it with a range of chemical reactivity and biological activity.

The molecular formula of 4-Methanesulfonyl-butylamine is C₅H₁₃NO₂S, and its molecular weight is approximately 139.19 g/mol. The compound is typically a colorless liquid with a characteristic amine odor. Its physical properties, such as solubility in water and organic solvents, make it a versatile reagent in various chemical reactions and synthetic pathways.

In the context of medicinal chemistry, 4-Methanesulfonyl-butylamine has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the use of 4-Methanesulfonyl-butylamine as a key intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. The researchers found that derivatives of this compound exhibited significant activity in reducing inflammation and pain in preclinical models.

Beyond its therapeutic potential, 4-Methanesulfonyl-butylamine has also been studied for its role in chemical synthesis. Its amine and sulfonyl groups provide multiple points of functionalization, making it an attractive starting material for the synthesis of complex molecules. A notable example is its use in the preparation of sulfonamide derivatives, which are important intermediates in the synthesis of antibiotics and other pharmaceuticals. A study published in the Tetrahedron Letters (2021) demonstrated an efficient method for the preparation of sulfonamide derivatives using 4-Methanesulfonyl-butylamine, highlighting its utility as a synthetic building block.

The biological activity of 4-Methanesulfonyl-butylamine has been another area of active research. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors. For example, a study published in the Bioorganic & Medicinal Chemistry Letters (2020) investigated the interaction of 4-Methanesulfonyl-butylamine with carbonic anhydrase enzymes, which are involved in various physiological processes such as pH regulation and ion transport. The researchers found that certain derivatives of this compound exhibited potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of conditions such as glaucoma and epilepsy.

In addition to its direct biological activity, 4-Methanesulfonyl-butylamine has been used as a tool to probe biological systems. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. A recent study published in the Inorganic Chemistry Communications (2023) explored the coordination behavior of 4-Methanesulfonyl-butylamine with transition metals such as copper and zinc. The results showed that this compound can form stable complexes with these metals, which could have implications for the development of metal-based drugs and catalysts.

The environmental impact of chemicals like 4-Methanesulfonyl-butylamine is also an important consideration. While there is limited data on its environmental fate and toxicity, preliminary studies suggest that it may have low environmental persistence and toxicity when used under controlled conditions. However, further research is needed to fully understand its environmental impact.

In conclusion, 4-Methanesulfonyl-butylamine (CAS No. 552838-69-4) is a versatile compound with significant potential in medicinal chemistry, chemical synthesis, and biological research. Its unique combination of functional groups makes it an attractive candidate for the development of novel drugs and synthetic intermediates. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in various scientific disciplines.